Cas no 25695-95-8 (4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-)

• Product Name: 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-
• CAS No: 25695-95-8
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• CID: 266804
• PubChem ID: 11130338
• Update Time: 2025-10-28

4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-
• (2S,3S,4E)-2-aminooctadec-4-ene-1,3-diol
• L-threo-Sphingosine C-18
• (2S,3S)-Sphingosine
• 3-L-4-Sphingenine
• 4-Octadecene-1,3-diol, 2-amino-,[S-[R*,R*-(E)]]-
• 4-Octadecene-1,3-diol,2-amino-, (E)-L-threo- (8CI)
• L-threo-C18-Sphingosine
• L-threo-Sphingosine
• 1966097-22-2
• Q27274063
• AKOS027276431
• Threo-sphingosine, (-)-
• 4-Octadecene-1,3-diol, 2-amino-, (S-(R*,R*-(E)))-
• 4-Octadecene-1,3-diol, 2-amino-, (E)-l-threo-
• (2S,3S,E)-2-Aminooctadec-4-ene-1,3-diol
• (E, 2S, 3S)-2-aminooctadec-4-ene-1, 3-diol
• L-threo-sphingosine (d18:1), (2S,3S,4E)-2-aminooctadec-4-ene-1,3-diol, powder
• (2s,3s)sphingosine
• HY-117152
• AQ8E26TZ1N
• ?L-threo-Sphingosine (d18:1)
• SCHEMBL6348073
• 4-Octadecene-1,3-diol,2-amino-,(2S,3S)-
• 2S-Amino-4E-octadecene-1,3S-diol
• J-016108
• 25695-95-8
• 2S- amino- 4E- octadecene- 1, 3S- diol
• (-)-threo-sphingosine
• 4-Octadecene-1,3-diol, 2-amino-, (2S,3S,4E)-
• WWUZIQQURGPMPG-DNWQSSKHSA-N
• SCHEMBL6348078
• 4-Octadecene-1,3-diol, 2-amino-, (2S,3S)-
• (E,2S,3S)-2-aminooctadec-4-ene-1,3-diol
• CHEBI:166486
• UNII-AQ8E26TZ1N

• Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h14-15,17-18,20-21H,2-13,16,19H2,1H3/b15-14+/t17-,18-/m0/s1
• InChI Key： WWUZIQQURGPMPG-DNWQSSKHSA-N
• SMILES： O[C@@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)N

Computed Properties

• Exact Mass: 299.28261
• Monoisotopic Mass: 299.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-

4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-: A Comprehensive Overview

The compound with CAS No. 25695-95-8, commonly referred to as 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-, is a highly specialized organic molecule that has garnered significant attention in the fields of biochemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable asset in various research and industrial applications.

4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)- is a long-chain diol with an amino group at the 2-position and a double bond at the 4-position. Its structure is notable for its (2S,3S) configuration and (4E) geometry. These stereochemical features play a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted its potential as a precursor for advanced biomaterials and drug delivery systems.

The synthesis of 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)- involves a multi-step process that includes oxidation of long-chain alkenes followed by selective reduction to achieve the desired stereochemistry. Researchers have optimized these processes to improve yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of chiral catalysts to achieve high enantiomeric excess during the synthesis of this compound.

In terms of applications, 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)- has shown promise in the development of amphiphilic polymers for drug delivery. Its hydrophilic diol groups and hydrophobic alkyl chain make it an ideal candidate for forming micelles and nanoparticles. A recent study in *Biomaterials Science* reported its use in creating biocompatible nanocarriers for targeted drug delivery systems.

Moreover, this compound has been explored for its potential in bio-based lubricants due to its excellent friction-reducing properties. Its ability to form stable films on metal surfaces has been validated through tribological studies published in *Industrial & Engineering Chemistry Research*. These findings underscore its versatility across multiple industries.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 4-Octadecene-1,3-diol,2-amino-, (2S,3S,4E)-. Molecular dynamics simulations have revealed its ability to form hydrogen bonds with water molecules and other polar solvents. This property is critical for its application in aqueous-based formulations.

In conclusion,4-Octadecene-1,3-diol,, (2S,,) is a versatile compound with immense potential across various fields. Its unique structure and functional groups make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new applications and optimize synthesis methods,this compound is poised to play an increasingly important role in modern science and technology.